Cas no 2228788-36-9 (2-(2-bromo-1,3-thiazol-4-yl)propan-2-ol)

• Product Name: 2-(2-bromo-1,3-thiazol-4-yl)propan-2-ol
• CAS No: 2228788-36-9
• MF: C₆H₈BrNOS
• MW: 222.102819442749
• CID: 6250542
• PubChem ID: 145875181
• Update Time: 2025-07-18

2-(2-bromo-1,3-thiazol-4-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-1,3-thiazol-4-yl)propan-2-ol
• 2228788-36-9
• EN300-1925816

• Inchi： 1S/C6H8BrNOS/c1-6(2,9)4-3-10-5(7)8-4/h3,9H,1-2H3
• InChI Key： MZSXNNMHFRPNNK-UHFFFAOYSA-N
• SMILES： BrC1=NC(=CS1)C(C)(C)O

Computed Properties

• Exact Mass: 220.95100g/mol
• Monoisotopic Mass: 220.95100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61.4Ų

Additional information on 2-(2-bromo-1,3-thiazol-4-yl)propan-2-ol

Research Brief on 2-(2-bromo-1,3-thiazol-4-yl)propan-2-ol (CAS: 2228788-36-9) in Chemical Biology and Pharmaceutical Applications

2-(2-bromo-1,3-thiazol-4-yl)propan-2-ol (CAS: 2228788-36-9) is a brominated thiazole derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential as a building block for bioactive molecules. This compound features a thiazole core substituted with a bromine atom at the 2-position and a propan-2-ol group at the 4-position, making it a valuable intermediate in medicinal chemistry and drug discovery.

Recent studies have highlighted the role of 2-(2-bromo-1,3-thiazol-4-yl)propan-2-ol in the synthesis of novel heterocyclic compounds with potential therapeutic applications. The bromine atom serves as a reactive site for cross-coupling reactions, enabling the construction of complex molecular architectures. Researchers have utilized this compound in palladium-catalyzed Suzuki-Miyaura and Buchwald-Hartwig couplings to generate libraries of thiazole-containing derivatives for biological screening.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists employed 2-(2-bromo-1,3-thiazol-4-yl)propan-2-ol as a key intermediate in the development of novel kinase inhibitors. The compound's structural features allowed for efficient derivatization, leading to the discovery of potent and selective inhibitors targeting specific oncogenic kinases. The research demonstrated that modifications at the propan-2-ol moiety could significantly influence the compounds' binding affinity and selectivity profiles.

Another significant application of this compound has been in the field of antimicrobial research. A recent publication in Bioorganic & Medicinal Chemistry Letters reported the synthesis of thiazole-azole hybrids using 2-(2-bromo-1,3-thiazol-4-yl)propan-2-ol as a starting material. These hybrids exhibited promising activity against drug-resistant bacterial strains, with some derivatives showing minimum inhibitory concentrations (MICs) in the low micromolar range against methicillin-resistant Staphylococcus aureus (MRSA).

The compound's potential in central nervous system (CNS) drug discovery has also been explored. Researchers have incorporated 2-(2-bromo-1,3-thiazol-4-yl)propan-2-ol into the design of novel GABA receptor modulators, with preliminary results indicating improved blood-brain barrier penetration compared to existing analogs. These findings were presented at the 2023 International Symposium on Medicinal Chemistry and have sparked further investigation into this application.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and sustainable routes to produce 2-(2-bromo-1,3-thiazol-4-yl)propan-2-ol. A 2023 study in Organic Process Research & Development described a continuous flow chemistry approach that improved the yield and reduced the environmental impact of the synthesis process. This methodological innovation could facilitate larger-scale production of the compound for further pharmaceutical development.

In conclusion, 2-(2-bromo-1,3-thiazol-4-yl)propan-2-ol (CAS: 2228788-36-9) represents a valuable chemical building block with diverse applications in drug discovery and medicinal chemistry. Recent research has demonstrated its utility in developing kinase inhibitors, antimicrobial agents, and CNS-targeted therapeutics. The compound's versatility and the growing body of research surrounding it suggest that it will continue to play a significant role in pharmaceutical innovation in the coming years.